Cas no 2172020-50-5 (2-5-(difluoromethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-(difluoromethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172020-50-5
• MF: C₁₀H₁₇F₂N₅O
• MW: 261.271688222885
• CID: 6079971
• PubChem ID: 165591473
• Update Time: 2025-07-02

2-5-(difluoromethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(difluoromethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-ylacetamide
• 2-[5-(difluoromethyl)-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazol-4-yl]acetamide
• EN300-1597512
• 2172020-50-5

• Inchi： 1S/C10H17F2N5O/c1-16(2)4-3-5-17-9(10(11)12)7(14-15-17)6-8(13)18/h10H,3-6H2,1-2H3,(H2,13,18)
• InChI Key： LPTPGHDGWAIBND-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(N)=O)N=NN1CCCN(C)C)F

Computed Properties

• Exact Mass: 261.14011651g/mol
• Monoisotopic Mass: 261.14011651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77Ų

Additional information on 2-5-(difluoromethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-5-(difluoromethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172020-50-5)

The compound 2-5-(difluoromethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-ylacetamide, identified by its CAS number 2172020-50-5, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in therapeutic development. The presence of a difluoromethyl group and a triazolylacetamide moiety contributes to its distinct chemical properties, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating triazole rings. The triazolylacetamide moiety in this compound not only enhances its solubility and bioavailability but also introduces specific interactions with biological targets. These interactions are critical for modulating biological pathways and have been extensively studied in the context of drug discovery.

The difluoromethyl group is another key feature that distinguishes this compound from its analogs. This substituent is known to improve metabolic stability and binding affinity, making it an attractive element in the design of bioactive molecules. The combination of these structural elements has led to increased interest in exploring the pharmacological potential of 2-5-(difluoromethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-ylacetamide.

Recent studies have highlighted the role of triazolylacetamides in the development of antimicrobial and anti-inflammatory agents. The unique electronic properties of the triazole ring facilitate hydrogen bonding and hydrophobic interactions, which are essential for effective binding to biological targets. Additionally, the presence of a dimethylamino group enhances the compound's ability to interact with polar regions of proteins, further contributing to its pharmacological activity.

One of the most compelling aspects of this compound is its potential application in addressing resistant bacterial infections. The difluoromethyl group has been shown to increase the efficacy of antimicrobial agents by enhancing their binding affinity to bacterial enzymes. This property makes 2-5-(difluoromethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-ylacetamide a promising candidate for developing novel antibiotics that can overcome existing resistance mechanisms.

Moreover, the compound's structure suggests that it may exhibit dual functionality, targeting multiple pathways simultaneously. This multifaceted approach has been increasingly recognized as a strategy for developing more effective therapeutics. By interacting with various biological targets, this compound could potentially offer synergistic effects that enhance its therapeutic efficacy.

The synthesis of 2-5-(difluoromethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-ylacetamide involves a series of well-established organic reactions that highlight its synthetic accessibility. The use of advanced catalytic methods has allowed for efficient construction of the triazole ring and introduction of the desired substituents. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process environmentally friendly and scalable for industrial applications.

In conclusion, 2-5-(difluoromethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172020-50-5) represents a significant advancement in medicinal chemistry. Its unique structural features and potential applications in therapeutic development make it a compelling candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.